Cas no 2138230-02-9 (3,3-dimethyl-4-{(oxetan-2-yl)methylcarbamoyl}butanoic acid)

• Product Name: 3,3-dimethyl-4-{(oxetan-2-yl)methylcarbamoyl}butanoic acid
• CAS No: 2138230-02-9
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 5610296
• PubChem ID: 165835834
• Update Time: 2025-05-20

3,3-dimethyl-4-{(oxetan-2-yl)methylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-861860
• 2138230-02-9
• 3,3-dimethyl-4-{[(oxetan-2-yl)methyl]carbamoyl}butanoic acid
• 3,3-dimethyl-4-{(oxetan-2-yl)methylcarbamoyl}butanoic acid

• Inchi： 1S/C11H19NO4/c1-11(2,6-10(14)15)5-9(13)12-7-8-3-4-16-8/h8H,3-7H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key： JCISIUQGOAPETJ-UHFFFAOYSA-N
• SMILES： O1CCC1CNC(CC(C)(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 3,3-dimethyl-4-{(oxetan-2-yl)methylcarbamoyl}butanoic acid

3,3-Dimethyl-4-{(oxetan-2-yl)methylcarbamoyl}butanoic Acid (CAS No. 2138230-02-9)

3,3-Dimethyl-4-{(oxetan-2-yl)methylcarbamoyl}butanoic acid is a compound with the CAS registry number 2138230-02-9, which has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of amino acids, specifically a derivative of butanoic acid, with a substituted oxetane group and a methylcarbamoyl moiety. The presence of the oxetane ring introduces interesting stereochemical and electronic properties, making it a valuable molecule for both academic and industrial research.

The molecular structure of 3,3-dimethyl-4-{(oxetan-2-yl)methylcarbamoyl}butanoic acid is characterized by a central butanoic acid backbone. The carboxylic acid group at position 4 is substituted with a methylcarbamoyl group, which is further attached to an oxetane ring at position 2. This substitution pattern not only enhances the molecule's stability but also provides opportunities for functionalization in synthetic chemistry. Recent studies have explored the use of this compound as a building block in peptide synthesis, where its oxetane moiety serves as a rigid and versatile scaffold for constructing complex biomolecules.

One of the most notable advancements involving this compound is its application in drug discovery. Researchers have utilized oxetane-containing amino acids to design bioactive molecules with improved pharmacokinetic profiles. For instance, the incorporation of the oxetane ring into peptide sequences has been shown to enhance stability against enzymatic degradation while maintaining bioactivity. This makes 3,3-dimethyl-4-{(oxetan-2-yl)methylcarbamoyl}butanoic acid a promising candidate for developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its role in drug discovery, this compound has also found applications in materials science. The unique combination of rigidity from the oxetane ring and flexibility from the methylcarbamoyl group allows for the creation of advanced materials with tailored mechanical and electronic properties. Recent research has focused on using this compound as a monomer in polymer synthesis, where it contributes to the formation of high-performance polymers suitable for biomedical devices and electronic applications.

The synthesis of 3,3-dimethyl-4-{(oxetan-2-yl)methylcarbamoyl}butanoic acid involves multi-step reactions that require precise control over stereochemistry and regioselectivity. One common approach involves the coupling of an oxetane derivative with a suitably activated carboxylic acid derivative under mild conditions. This method ensures high yields and excellent purity, making it feasible for large-scale production in both academic and industrial settings.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-friendliness. Studies indicate that oxetane-containing amino acids exhibit moderate biodegradation rates under aerobic conditions, suggesting their potential for sustainable use in various industries. However, further research is needed to optimize their environmental footprint and ensure their compatibility with green chemistry principles.

In conclusion, 3,3-dimethyl-4-{(oxetan-2-yl)methylcarbamoyl}butanoic acid (CAS No. 2138230-02-9) stands out as a versatile and innovative molecule with diverse applications across multiple disciplines. Its unique structural features make it an invaluable tool in drug discovery, materials science, and synthetic chemistry. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific and technological frontiers.